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Compound of Interest

4-Methoxyphenyl
Compound Name:

carbonochloridate

cat. No.: B1581313

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of hazardous chemicals is a critical component of ensuring a
safe and compliant work environment. 4-Methoxyphenyl carbonochloridate, a corrosive and
toxic compound, requires strict adherence to established safety protocols for its disposal. This
guide provides a detailed, step-by-step plan for its safe management and disposal.

Hazard Profile and Safety Data

4-Methoxyphenyl carbonochloridate is classified as a hazardous chemical that poses
significant health risks. It is known to cause severe skin burns and eye damage and is harmful
if swallowed, inhaled, or in contact with the skin.[1][2] The substance is also sensitive to
moisture.[1] Adherence to safety measures is paramount during handling and disposal.
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Property Value

Physical State Liquid[1]

Appearance Light yellow[1]

Boiling Point 49 °C/120.2 °F @ 0.2 mmHg[1]
Flash Point > 110 °C /> 230 °F[1]

Density 1.255 g/mL at 25 °C

o Acute Toxicity (Oral, Dermal, Inhalation) -
Hazard Classifications

Category 3/4[1][2]
Skin Corrosion/Irritation - Category 1B[1]
Serious Eye Damage/Irritation - Category 1[1]
UN Number UN3277[1]

CHLOROFORMATES, TOXIC, CORROSIVE,

Proper Shipping Name
P PpPing N.O.S.[1]

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the necessary steps for the safe disposal of 4-Methoxyphenyl
carbonochloridate and contaminated materials. This procedure must be performed inside a
certified chemical fume hood.

1. Personal Protective Equipment (PPE) and Preparation:

e Required PPE: Before handling the chemical, don appropriate personal protective
equipment. This includes, but is not limited to, a lab coat, nitrile gloves, safety goggles, and a
face shield.[2][3] A respirator with a suitable cartridge (e.g., type ABEK) should be used if
there is a risk of inhalation.

o Work Area: Ensure that an eyewash station and safety shower are readily accessible and in
close proximity to the workstation.[1] All handling and preparation for disposal must occur
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within a well-ventilated chemical fume hood.[1][3][4]
. Waste Segregation and Collection:

Waste Type: 4-Methoxyphenyl carbonochloridate is a halogenated organic compound and
must be disposed of as hazardous waste.[5] It should never be poured down the drain or
mixed with non-hazardous trash.[4][6]

Liquid Waste: Collect all waste 4-Methoxyphenyl carbonochloridate in a designated,
properly labeled, and sealed hazardous waste container.[7] The container should be made of
a material resistant to corrosive solvents.

Solid Waste: Any materials contaminated with the chemical, such as pipette tips, gloves, and
absorbent pads, must also be collected in a separate, clearly labeled, and sealable container
for hazardous waste.[4][7]

. Spill Management:

In the event of a small spill (<1 L), you may proceed with cleanup if you are trained to do so.

[3]

Containment: Confine the spill to a small area using an inert absorbent material such as
sand, silica gel, or a universal binder.[1] Do not use combustible materials like sawdust.

Collection: Carefully scoop up the absorbed material using non-sparking tools and place it
into a suitable, closed container for disposal as hazardous waste.[1][8]

Decontamination: Clean the spill area thoroughly.
. Storage Pending Disposal:

Container Labeling: Ensure all waste containers are tightly sealed and clearly labeled with
"Hazardous Waste" and the chemical name, "4-Methoxyphenyl carbonochloridate".[4]

Storage Location: Store the sealed waste containers in a cool, dry, and well-ventilated area
designated for hazardous waste, away from incompatible materials like bases, strong
oxidizing agents, alcohols, and amines.[1]
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5. Final Disposal:

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health & Safety (EHS) department or a certified

hazardous waste disposal company.[5][6]

» Regulatory Compliance: Chemical waste generators are responsible for ensuring that
disposal methods comply with all local, state, and federal regulations.[1][6]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4-Methoxyphenyl carbonochloridate.
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Caption: Disposal workflow for 4-Methoxyphenyl carbonochloridate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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